Cas no 2648918-06-1 ((2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamido}propanoic acid)

• Product Name: (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamido}propanoic acid
• CAS No: 2648918-06-1
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5993884
• PubChem ID: 165575181
• Update Time: 2025-10-28

(2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamido}propanoic acid
• (2S)-2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5-methylhexanamido}propanoic acid
• 2648918-06-1
• EN300-1541149

• Inchi： 1S/C26H32N2O5/c1-16(2)12-18(13-24(29)28-17(3)25(30)31)14-27-26(32)33-15-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,16-18,23H,12-15H2,1-3H3,(H,27,32)(H,28,29)(H,30,31)/t17-,18?/m0/s1
• InChI Key： ODTFZMYRDQKDEY-ZENAZSQFSA-N
• SMILES： O(C(NCC(CC(N[C@H](C(=O)O)C)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamido}propanoic acid

Comprehensive Overview of (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamido}propanoic acid (CAS No. 2648918-06-1)

The compound (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamido}propanoic acid (CAS No. 2648918-06-1) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) group, makes it a critical building block for solid-phase peptide synthesis (SPPS). Researchers and manufacturers value this compound for its ability to enhance peptide stability and purity during complex synthetic processes.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in biotechnology and drug discovery. The (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamido}propanoic acid plays a pivotal role in this field, particularly in the development of therapeutic peptides and bioconjugates. Its Fmoc-protected amine ensures selective deprotection under mild conditions, a feature highly sought after in high-throughput screening and combinatorial chemistry.

The compound’s CAS No. 2648918-06-1 is frequently searched in academic and industrial databases, reflecting its importance in organic synthesis and medicinal chemistry. Users often inquire about its solubility, storage conditions, and compatibility with other reagents. Proper handling of this compound requires adherence to anhydrous conditions and low-temperature storage to maintain its integrity. Additionally, its application in automated peptide synthesizers has made it a staple in modern laboratory workflows.

Another trending topic related to (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamido}propanoic acid is its role in green chemistry. Researchers are exploring eco-friendly alternatives for peptide coupling reagents and protecting groups, with the Fmoc group remaining a preferred choice due to its low toxicity and efficient removal. This aligns with the growing emphasis on sustainable laboratory practices and reducing chemical waste.

From a structural perspective, the compound’s chiral center at the (2S)-position ensures enantiomeric purity, a critical factor in bioactive peptide design. Its 5-methylhexanoic acid side chain further contributes to hydrophobicity, influencing peptide folding and intermolecular interactions. These properties are particularly relevant in the study of protein-protein interactions and receptor binding.

In summary, (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamido}propanoic acid (CAS No. 2648918-06-1) is a versatile and indispensable tool in peptide chemistry. Its applications span from drug development to material science, making it a subject of ongoing research and innovation. As the scientific community continues to explore novel synthetic methodologies, this compound will undoubtedly remain at the forefront of chemical biology and pharmaceutical engineering.